Cas no 1412411-11-0 (Monopropylheptylphthalate 6-Hydroxy-d4)

• Product Name: Monopropylheptylphthalate 6-Hydroxy-d4
• CAS No: 1412411-11-0
• MF: C₁₈H₂₂D₄O₅
• MW: 326.42
• CID: 1062699
• Update Time: 2025-05-22

Monopropylheptylphthalate 6-Hydroxy-d4 Chemical and Physical Properties

Names and Identifiers

• Monopropylheptylphthalate 6-Hydroxy-d4
• Monopropylheptylphth
• Monopropylheptylphthalate 6-Hydroxy
• 2-(((6-Hydroxy-2-propylheptyl)oxy)carbonyl)benzoic acid
• 1-(6-Hydroxy-2-propylheptyl) hydrogen 1,2-benzenedicarboxylate
• CID 131668311

• Inchi： 1S/C18H26O5/c1-3-7-14(9-6-8-13(2)19)12-23-18(22)16-11-5-4-10-15(16)17(20)21/h4-5,10-11,13-14,19H,3,6-9,12H2,1-2H3,(H,20,21)
• InChI Key： KNDRVUYMYPIFIU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CC(CCC)CCCC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 368
• Topological Polar Surface Area: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Monopropylheptylphthalate 6-Hydroxy-d4

Monopropylheptylphthalate 6-Hydroxy-d4: A Comprehensive Overview

Monopropylheptylphthalate 6-Hydroxy-d4, also known by its CAS No. 1412411-11-0, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the phthalate ester family, which has been widely studied for its unique chemical properties and versatile uses. The name Monopropylheptylphthalate suggests its structural composition, where a phthalic acid derivative is esterified with a monopropyl and heptyl group. The 6-Hydroxy-d4 designation indicates the presence of a hydroxyl group at the sixth position of the phthalate ring, along with four deuterium atoms, which are often used in isotopic studies to track molecular behavior.

The synthesis of Monopropylheptylphthalate 6-Hydroxy-d4 involves a series of carefully controlled chemical reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring high purity and yield. The use of deuterium in this compound is particularly noteworthy, as it allows for precise tracking of molecular transformations in various environments. This feature has made it an invaluable tool in fields such as pharmacology, environmental science, and materials engineering.

One of the most promising applications of Monopropylheptylphthalate 6-Hydroxy-d4 lies in its use as a tracer in biological systems. By incorporating deuterium into the molecule, scientists can monitor its metabolism and distribution within living organisms with unprecedented accuracy. This capability has led to groundbreaking research in drug development, where understanding the pharmacokinetics of compounds is crucial for optimizing therapeutic efficacy.

In addition to its biological applications, Monopropylheptylphthalate 6-Hydroxy-d4 has found utility in environmental studies. Its ability to serve as a stable isotopic marker enables researchers to trace the movement and fate of pollutants in ecosystems. This has significant implications for understanding and mitigating the impact of chemical contaminants on natural environments.

The latest studies on Monopropylheptylphthalate 6-Hydroxy-d4 have also explored its potential in materials science. Researchers have investigated its role as a precursor in the synthesis of advanced polymers and composites. The unique properties of this compound, including its thermal stability and compatibility with various polymer systems, make it a valuable component in developing high-performance materials for industrial applications.

From a toxicological perspective, Monopropylheptylphthalate 6-Hydroxy-d4 has been subjected to rigorous safety assessments. Recent findings suggest that while it exhibits low acute toxicity, long-term exposure studies are necessary to fully understand its potential health risks. These studies are critical for ensuring the safe handling and use of this compound in industrial settings.

In conclusion, Monopropylheptylphthalate 6-Hydroxy-d4 (CAS No. 1412411-11-0) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with the benefits of deuterium incorporation, make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.